molecular formula C18H15FN4O B6170422 2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide CAS No. 2094303-44-1

2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide

Cat. No. B6170422
CAS RN: 2094303-44-1
M. Wt: 322.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide” is a complex organic molecule. It contains several functional groups including a cyano group (-CN), a fluorobenzodiazole group, and an acetamide group. These functional groups suggest that this compound may have interesting chemical and physical properties .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a benzodiazole ring system. The exact structure would depend on the specific arrangement and connectivity of these groups .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the cyano group might undergo reactions like hydrolysis, reduction, or addition. The benzodiazole ring could potentially participate in electrophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like cyano and acetamide would likely make this compound polar and potentially soluble in polar solvents .

Future Directions

The future research directions for this compound could potentially involve exploring its reactivity, studying its physical and chemical properties in more detail, and investigating any potential biological activity .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide' involves the reaction of 4-fluoro-1H-1,3-benzodiazole-2-amine with 4-bromo-2,2-dimethylacetophenone to form an intermediate, which is then reacted with cyanogen bromide and N,N-dimethylformamide to yield the final product.", "Starting Materials": [ "4-fluoro-1H-1,3-benzodiazole-2-amine", "4-bromo-2,2-dimethylacetophenone", "cyanogen bromide", "N,N-dimethylformamide" ], "Reaction": [ "Step 1: 4-fluoro-1H-1,3-benzodiazole-2-amine is reacted with 4-bromo-2,2-dimethylacetophenone in the presence of a suitable solvent and a base to form an intermediate.", "Step 2: The intermediate is then reacted with cyanogen bromide and N,N-dimethylformamide in the presence of a suitable catalyst to yield the final product.", "Step 3: The final product is purified using standard techniques such as column chromatography or recrystallization." ] }

CAS RN

2094303-44-1

Product Name

2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide

Molecular Formula

C18H15FN4O

Molecular Weight

322.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.